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Compound of Interest

Compound Name: 7-Isopropylindoline

CAS No.: 954571-03-0

Cat. No.: B3174890

Get Quote

Executive Summary
7-Isopropylindoline (CAS: 954571-03-0) represents a critical structural scaffold in medicinal

chemistry, particularly as a sterically hindered building block for GPCR ligands (e.g., 5-HT2C

agonists) and kinase inhibitors. Its unique structural feature—the bulky isopropyl group at the

7-position (ortho to the nitrogen)—introduces specific conformational constraints and electronic

effects that distinguish it from the unsubstituted indoline core.

This technical guide provides a rigorous framework for the spectroscopic validation of 7-
Isopropylindoline. It synthesizes theoretical consensus values with standard analytical

protocols to establish a baseline for quality control and structural elucidation.

Structural Profile & Physicochemical Properties[1]
[2][3][4][5]
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Before interpreting spectroscopic data, the researcher must understand the fundamental

physical constraints of the molecule.

Property Data

IUPAC Name 7-Propan-2-yl-2,3-dihydro-1H-indole

Molecular Formula C₁₁H₁₅N

Molecular Weight 161.24 g/mol

Monoisotopic Mass 161.1204

Topological Polar Surface Area 12.0 Å²

Key Structural Feature
Steric hindrance at N1 due to C7-isopropyl

group

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][6][7][8][9][10]
The NMR profile of 7-Isopropylindoline is characterized by the loss of symmetry in the

aromatic region compared to indoline and the distinct aliphatic signals of the isopropyl group.

^1H NMR Characterization (Predicted Consensus)
Solvent: CDCl₃, 400 MHz

The 7-position substitution removes the H7 doublet found in the parent indoline, leaving a

three-spin aromatic system (H4, H5, H6).
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Position
Shift (δ
ppm)

Multiplicity Integral
Coupling
(Hz)

Assignment
Logic

Ar-H4 7.05 - 7.10 Doublet (d) 1H J ≈ 7.5

Ortho to N-

CH₂;

Deshielded

by ring

current.

Ar-H6 6.95 - 7.00 Doublet (d) 1H J ≈ 7.5

Ortho to

Isopropyl;

Meta to N.

Ar-H5 6.65 - 6.75 Triplet (t) 1H J ≈ 7.5

Para to N;

Shielded by

resonance

donation from

N.

N-H 3.80 - 4.20 Broad Singlet 1H -

Exchangeabl

e; Shift varies

with

concentration

/solvent.

C2-H₂ 3.55 - 3.60 Triplet (t) 2H J ≈ 8.5

Adjacent to

N;

Deshielded.

C3-H₂ 3.00 - 3.08 Triplet (t) 2H J ≈ 8.5
Benzylic

protons.

CH (iPr) 2.90 - 3.00 Septet (sep) 1H J ≈ 6.9

Methine of

isopropyl

group.

CH₃ (iPr) 1.25 - 1.30 Doublet (d) 6H J ≈ 6.9

Methyls of

isopropyl

group.
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Analyst Note: The chemical shift of the N-H proton is highly diagnostic of purity. A sharp singlet

often indicates dry solvent, while broadening suggests moisture or rapid exchange. The

proximity of the isopropyl group may cause a slight downfield shift of the N-H signal compared

to unsubstituted indoline due to steric compression.

^13C NMR Characterization
Solvent: CDCl₃, 100 MHz

Carbon Type Shift (δ ppm) Assignment

Quaternary Ar-C 150.5 C7a (Attached to N)

Quaternary Ar-C 132.0 C3a (Bridgehead)

Quaternary Ar-C 129.5 C7 (Ipso to Isopropyl)

Ar-CH 124.0 C4

Ar-CH 122.5 C6

Ar-CH 118.0 C5

Aliphatic CH₂ 47.5 C2 (N-CH₂)

Aliphatic CH₂ 29.8 C3 (Ar-CH₂)

Aliphatic CH 27.5 Isopropyl Methine

Aliphatic CH₃ 22.8 Isopropyl Methyls (2C)

Mass Spectrometry (MS) Profile[4][6]
Mass spectrometry is the primary tool for confirming molecular weight and analyzing

fragmentation pathways during impurity profiling.
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Ionization Parameters (ESI+)
Method: Electrospray Ionization (Positive Mode)[1][2]

Capillary Voltage: 3.5 kV[3]

Cone Voltage: 30 V

Source Temp: 120 °C

Fragmentation Analysis
The fragmentation of 7-Isopropylindoline follows a logical dissociation pathway driven by the

stability of the tropylium-like or quinolinium-like cations.

[M+H]⁺: 162.24 m/z (Base Peak)

[M+H - CH₃]⁺: 147.2 m/z (Loss of methyl from isopropyl group)

[M+H - C₃H₇]⁺: 119.1 m/z (Loss of isopropyl group; aromatization to indole cation)

MS Fragmentation Logic (Visualization)
[M+H]+ 

 m/z 162.24 
 (Parent Ion)

[M - CH3]+ 
 m/z 147.2 

 (Methyl Loss)

-15 Da (CH3)

[M - C3H7]+ 
 m/z 119.1 

 (Isopropyl Loss)

-43 Da (iPr)

Indole Cation 
 m/z 118.1 

 (Aromatization)

-H2 (Dehydrogenation)
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Figure 1: Proposed ESI+ fragmentation pathway for 7-Isopropylindoline.

Infrared (IR) Spectroscopy[2][4]
IR data is essential for validating the functional groups, specifically the secondary amine and

the substitution pattern.

N-H Stretch: 3350 - 3420 cm⁻¹ (Medium, broad). Note: Lower frequency than primary

amines.

C-H Stretch (Aliphatic): 2950 - 2970 cm⁻¹ (Strong, doublet due to Isopropyl CH₃).

C=C Aromatic: 1580 - 1610 cm⁻¹ (Variable).

C-N Stretch: 1250 - 1350 cm⁻¹ (Medium).

Out-of-Plane Bending: 740 - 760 cm⁻¹ (Characteristic of 1,2,3-trisubstituted benzene rings).

Experimental Workflow: Sample Preparation &
Validation
To ensure reproducibility, the following protocol should be used for analytical sample

preparation.

NMR Sample Preparation[1][5][7][8][9][11]
Mass: Weigh 5–10 mg of 7-Isopropylindoline.

Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS.

Filtration: If solid particulates are visible, filter through a cotton plug into the NMR tube to

prevent line broadening.

Acquisition: Run 16 scans for ¹H and 512 scans for ¹³C to ensure adequate S/N ratio for

quaternary carbons.

Analytical Workflow Diagram
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Figure 2: Standard analytical workflow for validating 7-Isopropylindoline batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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